Cas no 3149-27-7 (2(1H)-Pyrazinone, 1-methyl-)

• Product Name: 2(1H)-Pyrazinone, 1-methyl-
• CAS No: 3149-27-7
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 1447568
• PubChem ID: 11228773
• Update Time: 2025-04-20

2(1H)-Pyrazinone, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 1-methyl-
• 1-methyl-2(1H)-pyrazinone
• 1-Methyl-1H-pyrazin-2-one
• SCHEMBL723776
• pyrazine, 1,2-dihydro-1-methyl-2-oxo-
• DTXSID301312398
• 1-methylpyrazin-2-one
• 3149-27-7

• Inchi： 1S/C5H6N2O/c1-7-3-2-6-4-5(7)8/h2-4H,1H3
• InChI Key： AXDPIARTQUKALL-UHFFFAOYSA-N
• SMILES： CN1C(=O)C=NC=C1

Computed Properties

• Exact Mass: 110.04808
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines